Cas no 851802-06-7 (1-(2-{(4-nitrophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazol-1-yl)propan-1-one)

• Product name: 1-(2-{(4-nitrophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazol-1-yl)propan-1-one
• CAS No: 851802-06-7
• MF: C₁₃H₁₅N₃O₃S
• MW: 293.34150147438
• CID: 6278532
• PubChem ID: 4172306

1-(2-{(4-nitrophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazol-1-yl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(2-{(4-nitrophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazol-1-yl)propan-1-one
• SR-01000096179
• 851802-06-7
• 1-(2-{[(4-nitrophenyl)methyl]sulfanyl}-4,5-dihydro-1H-imidazol-1-yl)propan-1-one
• SR-01000096179-1
• F0630-0738
• 1-(2-((4-nitrobenzyl)thio)-4,5-dihydro-1H-imidazol-1-yl)propan-1-one
• 1-[2-[(4-nitrophenyl)methylsulfanyl]-4,5-dihydroimidazol-1-yl]propan-1-one
• AKOS024588857

• Inchi： 1S/C13H15N3O3S/c1-2-12(17)15-8-7-14-13(15)20-9-10-3-5-11(6-4-10)16(18)19/h3-6H,2,7-9H2,1H3
• InChI Key： KRIAQZWBCPTQOB-UHFFFAOYSA-N
• SMILES： S(CC1C=CC(=CC=1)[N+](=O)[O-])C1=NCCN1C(CC)=O

Computed Properties

• Exact Mass: 293.08341252g/mol
• Monoisotopic Mass: 293.08341252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 400
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 104Ų
• XLogP3: 1.9

Additional information on 1-(2-{(4-nitrophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazol-1-yl)propan-1-one

Introduction to 1-(2-{(4-nitrophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazol-1-yl)propan-1-one (CAS No. 851802-06-7) in Modern Chemical and Pharmaceutical Research

The compound 1-(2-{(4-nitrophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazol-1-yl)propan-1-one, identified by its CAS number 851802-06-7, represents a significant advancement in the field of chemical and pharmaceutical research. This molecule, characterized by its intricate structural framework, has garnered attention due to its potential applications in drug discovery and molecular biology. The presence of a nitrophenyl moiety and a methylsulfanyl group appended to a dihydro-1H-imidazol core suggests unique electronic and steric properties that make it a promising candidate for further investigation.

In recent years, the pharmaceutical industry has witnessed a surge in the development of novel heterocyclic compounds, particularly those incorporating imidazole derivatives. The dihydro-1H-imidazol scaffold is well-documented for its role in medicinal chemistry, often serving as a key structural component in bioactive molecules. The modification of this scaffold with functional groups such as the (4-nitrophenyl)methylsulfanyl moiety introduces additional reactivity and binding potential, making it an attractive target for synthetic chemists and pharmacologists.

One of the most compelling aspects of this compound is its potential to act as a modulator of biological pathways. The nitrophenyl group, known for its ability to engage in hydrogen bonding and π-stacking interactions, can enhance binding affinity to biological targets. Meanwhile, the methylsulfanyl substituent may contribute to metabolic stability and solubility, critical factors in drug design. These features collectively position 1-(2-{(4-nitrophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazol-1-yl)propan-1-one as a valuable intermediate in the synthesis of novel therapeutic agents.

Recent studies have highlighted the importance of imidazole derivatives in addressing various therapeutic challenges. For instance, modifications of the imidazole ring have been explored for their antimicrobial, anti-inflammatory, and anticancer properties. The compound under discussion incorporates elements that align with these therapeutic goals. The nitrophenyl moiety has been implicated in interactions with enzymes and receptors involved in inflammation and cell proliferation, while the methylsulfanyl group may influence pharmacokinetic profiles favorably.

The synthesis of this compound involves multi-step organic transformations that showcase the ingenuity of modern synthetic chemistry. Key steps include the formation of the dihydro-1H-imidazol core through cyclization reactions, followed by functionalization with the (4-nitrophenyl)methylsulfanyl group via nucleophilic substitution or metal-catalyzed coupling reactions. These synthetic strategies not only highlight the versatility of current chemical methodologies but also underscore the compound's synthetic accessibility.

In terms of biological activity, preliminary investigations suggest that derivatives of this compound exhibit promising interactions with target proteins. The structural features present in 1-(2-{(4-nitrophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazol-1-yl)propan-1-one may facilitate binding to enzymes such as kinases or transcription factors, which are often implicated in disease pathways. Further exploration through computational modeling and experimental assays is warranted to elucidate its exact mechanism of action.

The pharmaceutical industry's emphasis on structure-based drug design has made compounds like this one increasingly relevant. By leveraging computational tools such as molecular docking and virtual screening, researchers can predict potential binding affinities and optimize lead compounds more efficiently. The unique combination of structural motifs in this molecule makes it an ideal candidate for these high-throughput screening processes.

Moreover, the environmental and regulatory considerations surrounding drug development are driving innovation in synthetic methodologies. The ability to produce complex molecules like 1-(2-{(4-nitrophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazol-1-yl)propan-1-one with high yield and purity is essential for sustainable pharmaceutical production. Advances in green chemistry principles may further enhance the synthesis of this compound by reducing waste and energy consumption.

Future directions for research on this compound include exploring its role in complex biological systems through preclinical studies. Investigating its interactions with cellular components and assessing its safety profile will be crucial steps before moving into human trials. Collaborations between chemists, biologists, and pharmacologists will be essential to unlock the full potential of this molecule.

In conclusion,1-(2-{(4-nitrophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazol-1-yl)propan-1-one (CAS No. 851802-06-7) represents a significant advancement in chemical research with promising applications in pharmaceutical development. Its unique structural features and potential biological activities make it a compelling candidate for further investigation. As research continues to uncover new therapeutic targets and synthetic methodologies,this compound will likely play an important role in shaping the future of drug discovery.